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Introduction

Urethane acrylates (UAs) are a versatile class of thermosetting polymers that are widely
utilized in coatings, adhesives, and increasingly in advanced applications such as dielectric
materials for electronic components and specialized medical devices. Their popularity stems
from a unique combination of properties including excellent flexibility, good chemical resistance,
and rapid curing kinetics, typically initiated by ultraviolet (UV) light. The dielectric properties of
urethane acrylate composites are of particular interest as they can be tailored to meet the
specific requirements of various applications, from insulators with low dielectric constants to
materials for high-frequency applications or energy storage.

The dielectric constant (k), or relative permittivity, of a material is a measure of its ability to
store electrical energy in an electric field. For urethane acrylate composites, this property is
not intrinsic but is highly dependent on the formulation of the resin and the nature and
concentration of incorporated fillers. By judiciously selecting the constituent components—the
urethane acrylate oligomer, reactive diluents, and functional fillers—it is possible to engineer
composites with a wide range of dielectric constants.

This technical guide provides a comprehensive overview of the dielectric properties of
urethane acrylate composites. It is intended for researchers, scientists, and drug development
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professionals who are interested in understanding, developing, and utilizing these materials.
The guide summarizes key quantitative data from the literature, details the experimental
protocols for measuring the dielectric constant, and provides visualizations of the underlying
chemical structures and experimental workflows.

Factors Influencing the Dielectric Constant of
Urethane Acrylate Composites

The dielectric constant of a urethane acrylate composite is a multi-faceted property influenced
by several factors at the molecular and macroscopic levels. Understanding these factors is
crucial for designing materials with tailored dielectric performance.

Urethane Acrylate Oligomer Structure

The backbone of the urethane acrylate resin is the oligomer, which is typically synthesized
from a polyol, a diisocyanate, and an acrylate end-cap. The chemical nature of these
precursors significantly impacts the dielectric constant of the cured polymer matrix.

» Polyol: The choice of polyol (e.g., polyester, polyether, polycarbonate) influences the polarity
and flexibility of the polymer chains. More polar polyols can lead to a higher dielectric
constant.

» Diisocyanate: Aliphatic or aromatic diisocyanates can be used. Aromatic diisocyanates
generally impart greater rigidity and polarity, which can increase the dielectric constant.

o Acrylate End-Cap: The acrylate groups provide the sites for UV-initiated cross-linking. The
density of these groups can affect the cross-link density of the final polymer, which in turn
influences chain mobility and the dielectric response.

Reactive Diluents

Reactive diluents are low-viscosity monomers that are added to the formulation to reduce
viscosity for processing and to participate in the polymerization reaction. The polarity of the
reactive diluent can influence the overall dielectric constant of the cured composite.

Fillers
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The incorporation of fillers is the most common and effective strategy to significantly modify the
dielectric constant of urethane acrylate composites. The type, concentration, size, and shape
of the filler particles all play a critical role.

o High-k Ceramic Fillers: Materials like barium titanate (BaTiOs) and titanium dioxide (TiOz2)
have high intrinsic dielectric constants and are used to increase the overall dielectric
constant of the composite.

o Conductive Fillers: Fillers such as carbon nanotubes (CNTSs), silver nanopatrticles (AgNPs),
and conductive polymers (e.g., polypyrrole) can dramatically increase the dielectric constant,
especially near the percolation threshold. However, they can also increase the dielectric loss.

« Insulating Fillers: Fillers like silica (SiOz2) are often used to lower the dielectric constant for
insulation applications.

Frequency and Temperature

The dielectric constant of urethane acrylate composites is not a static value but is dependent
on the frequency of the applied electric field and the operating temperature. Generally, the
dielectric constant decreases with increasing frequency. The effect of temperature is more
complex and can depend on the specific relaxation processes within the polymer matrix and at
the filler-polymer interface.[1]

Quantitative Data on the Dielectric Constant of
Urethane Acrylate Composites

The following tables summarize the quantitative data on the dielectric constant of various
urethane acrylate composites found in the literature. These tables provide a comparative
overview of the effects of different fillers and compositions.
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Urethane .
Filler

Concentration
(Wt%)

Acrylate
Composite
System

Frequency
(kHz)

Dielectric
Reference(s)
Constant (k)

Polyurethane
Acrylate (PUA) - 0
neat

4.2 2]

PUA

copolymerized

with Methyl 15% MMA
Methacrylate

(MMA)

7.4 2]

PUA with Indium
Tin Oxide (ITO)

25

Not Specified

33 3]

PUA with
Polypyrrole 15

(PPy)

0.00001

41,259 [4]

Polyurethane
with Magnesium 20

Silicate

Not Specified

Varies with

frequency

Polyacrylate with
Zinc Oxide (ZnO)

Not Specified

13.9 5]

Table 1: Dielectric Constant of Various Urethane Acrylate Composite Systems
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Filler Dielectric
. Polymer . Reference(s
Filler Type . Concentrati Frequency Constant
Matrix
on (x)
Barium
Titanate Cyanoresin 51 vol% 1 kHz 133 [6]
(BaTiOs)
Barium
Titanate P(VDF-HFP) 5 wt% 1 MHz 522 [7]
(BaTiOs)
Titanium
o N N Increased
Dioxide Polyurethane  Not Specified  Not Specified o [819]
] with filler
(TiO2)
Thermoplasti )
Carbon 0.6 wt% (with
c
Nanotubes 0.5 wt% 1 kHz 26.11 [10]
Polyurethane
(CNTs) MXene)
(TPU)
] Poly(vinyliden
Silver )
) e fluoride- N
Nanoparticles 0.15 wt% Not Specified 13 [11]
hexafluoropro
(AgNPs)
pylene)

Table 2: Dielectric Constant of Polymer Composites with Fillers Relevant to Urethane Acrylate
Systems

Experimental Protocols

The accurate measurement of the dielectric constant is essential for the characterization and
development of urethane acrylate composites. The most widely accepted standard for this
measurement is ASTM D150.

Sample Preparation for Dielectric Measurement

» Composite Formulation: Prepare the urethane acrylate resin by mixing the oligomer,
reactive diluent(s), photoinitiator, and the desired filler at the specified concentration. Ensure
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a homogeneous dispersion of the filler, which may require techniques such as mechanical
stirring, ultrasonication, or three-roll milling.

o Curing: Cast the liquid resin into a mold of a specific geometry, typically a flat, circular disk.
The dimensions are critical for accurate measurements; a common sample size is 25 mm in
diameter and 3 mm in thickness.[12] Cure the sample using a UV light source with a defined
wavelength and intensity for a sufficient duration to ensure complete polymerization.

e Post-Curing: In some cases, a post-curing step at an elevated temperature may be
necessary to complete the reaction and relieve any internal stresses.

» Electrode Application: Apply conductive electrodes to both flat surfaces of the cured disk.
Common electrode materials include silver paint, evaporated gold, or aluminum foil. The
electrodes should be smaller than the sample diameter to avoid edge effects.

Dielectric Constant Measurement (Based on ASTM
D150)

The ASTM D150 standard test method covers the determination of relative permittivity
(dielectric constant), dissipation factor, and related properties of solid electrical insulating
materials over a range of frequencies.[12][13][14][15][16]

 Instrumentation: A capacitance bridge, LCR meter, or an impedance analyzer is used to
measure the capacitance and dissipation factor of the sample.

o Test Fixture: The sample is placed in a test fixture consisting of two parallel plate electrodes.
The fixture should be designed to ensure good contact between the electrodes and the
sample and to minimize stray capacitance.

o Measurement Procedure: a. Measure the thickness of the specimen. b. Place the specimen
between the electrodes of the test fixture. c. Measure the capacitance (C) and dissipation
factor (D) of the specimen at the desired frequency or over a range of frequencies. The
typical frequency range for this test is between 10 Hz and 2 MHz.[12][14] d. Remove the
specimen and measure the capacitance of the empty test fixture (air capacitance, Co).

 Calculation of Dielectric Constant: The dielectric constant (k) is calculated using the following
formula: k = C/ Co
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Visualizations
Synthesis of a Urethane Acrylate Oligomer

The following diagram illustrates a typical two-step synthesis process for a urethane acrylate
oligomer, which forms the matrix of the composite.

Urethane Acrylate Oligomer Synthesis
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Caption: A schematic of the two-step synthesis of a urethane acrylate oligomer.

Factors Influencing the Dielectric Constant of Urethane
Acrylate Composites

This diagram illustrates the logical relationship between the components of a urethane
acrylate composite and its final dielectric properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. researchgate.net [researchgate.net]

. researchgate.net [researchgate.net]

. researchgate.net [researchgate.net]

. research.itu.edu.tr [research.itu.edu.tr]
. francis-press.com [francis-press.com]
. tsapps.nist.gov [tsapps.hist.gov]

. researchgate.net [researchgate.net]

. researchgate.net [researchgate.net]

°
© [e0) ~ » (&) EEN w N =

. iasj.rdd.edu.iq [iasj.rdd.edu.iq]

°
[ERN
o

. mdpi.com [mdpi.com]

.
[E
[E

. ukm.my [ukm.my]

.
[ERN
N

. infinitalab.com [infinitalab.com]

.
[ERN
w

. matestlabs.com [matestlabs.com]

[ ]
[N
N

. Dielectric Constant and Dissipation Factor ASTM D150, IEC 60250 [intertek.com]

.
[ERN
(62}

. file.yizimg.com [file.yizimg.com]
» 16. Dielectric Constant | Lectromec [lectromec.com]

« To cite this document: BenchChem. [Dielectric constant of urethane acrylate composites].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1259557#dielectric-constant-of-urethane-acrylate-
composites]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1259557?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Effect-of-temperature-on-the-dielectric-constant-at-a-frequency-of-100-Hz_fig3_270502870
https://www.researchgate.net/figure/Variation-of-dielectric-constant-with-frequency-for-a-pure-PU-and-PU-magnesium-silicate_fig10_348858169
https://www.researchgate.net/publication/343210651_High_dielectric_constant_UV_curable_polyurethane_acrylateindium_tin_oxide_composites_for_capacitive_sensing
https://research.itu.edu.tr/en/publications/synthesis-of-urethane-acrylate-based-electromagnetic-interference/
https://francis-press.com/papers/15322
https://tsapps.nist.gov/publication/get_pdf.cfm?pub_id=851768
https://www.researchgate.net/figure/Theoretical-predictions-and-experimental-values-of-the-dielectric-constant-of_fig4_259969504
https://www.researchgate.net/figure/a-Semi-log-plot-of-dielectric-constant-vs-frequency-for-PU-TiO-2-nanocomposites-prepared_fig3_303923021
https://iasj.rdd.edu.iq/journals/uploads/2024/12/29/57767281f91bc5c49fef4ca2ffeb3266.pdf
https://www.mdpi.com/2073-4360/14/11/2157
https://www.ukm.my/jkukm/wp-content/uploads/2025/3702/29.pdf
https://infinitalab.com/astm/dielectric-constant-and-dissipation-factor-astm-d150/
https://matestlabs.com/test-standards/astm-d150/
https://www.intertek.com/polymers-plastics/testlopedia/dielectric-constant-and-dissipation-factor-astm-d150/
http://file.yizimg.com/175706/2011090722393828.pdf
https://lectromec.com/dielectric-constant/
https://www.benchchem.com/product/b1259557#dielectric-constant-of-urethane-acrylate-composites
https://www.benchchem.com/product/b1259557#dielectric-constant-of-urethane-acrylate-composites
https://www.benchchem.com/product/b1259557#dielectric-constant-of-urethane-acrylate-composites
https://www.benchchem.com/product/b1259557#dielectric-constant-of-urethane-acrylate-composites
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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